N-(3-fluorophenyl)-2-((5-(3-(2-methoxyethyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[[5-(2-methoxyethylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H16FN5O3S2/c1-23-6-5-16-12(22)18-13-19-20-14(25-13)24-8-11(21)17-10-4-2-3-9(15)7-10/h2-4,7H,5-6,8H2,1H3,(H,17,21)(H2,16,18,19,22)
• InChI Key: VXPXKCRIBJNDLN-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)NC1=NN=C(S1)SCC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C14H16FN5O3S2
• Molecular Weight: 385.4 g/mol

Description

N-(3-fluorophenyl)-2-((5-(3-(2-methoxyethyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C14H16FN5O3S2 and its molecular weight is 385.43. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Thiadiazole derivatives have been extensively studied for their potential as anticancer agents. For example, a study on N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives demonstrated in-vitro cytotoxicity evaluation against cancer cell lines, including neuroblastoma, colon cancer, and prostate cancer. The derivatives with specific substituents showed notable cytotoxic activity, highlighting the significance of structural modifications in enhancing anticancer efficacy (Mohammadi-Farani, Heidarian, & Aliabadi, 2014).

Antimicrobial Activity

The antimicrobial properties of thiadiazole compounds were evaluated, showcasing the synthesis and antimicrobial activity of various derivatives. These compounds were tested against different bacterial and fungal strains, indicating the potential of thiadiazole derivatives in developing new antimicrobial agents (Badiger, Mulla, Khazi, & Khazi, 2013).

Neuroprotective Activities

Research on 2-amino-1,3,4-thiadiazole based compounds revealed their anticancer and neuroprotective activities. These studies showed that certain derivatives could inhibit tumor cell proliferation and exhibit a protective effect on neuronal cells, suggesting their utility in treating cancers and neurodegenerative diseases (Rzeski, Matysiak, & Kandefer-Szerszeń, 2007).